Cas no 78119-92-3 (3-ethoxycyclobutan-1-ol)

• Product Name: 3-ethoxycyclobutan-1-ol
• CAS No: 78119-92-3
• CID: 4656270
• PubChem ID: 12617238
• Update Time: 2025-06-28

3-ethoxycyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxycyclobutan-1-ol
• 3-ethoxycyclobutan-1-ol

Additional information on 3-ethoxycyclobutan-1-ol

3-Ethoxycyclobutan-1-ol (CAS No. 78119-92-3): An Overview of Its Properties, Applications, and Recent Research Advances

3-Ethoxycyclobutan-1-ol (CAS No. 78119-92-3) is a cyclic ether compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as 3-(2-hydroxyethyl)cyclobutanol, is characterized by its cyclobutane ring and an ethoxy group attached to the 3-position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 3-ethoxycyclobutan-1-ol is C₇H₁₄O₂, and its molecular weight is approximately 130.18 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 150°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in a wide range of applications, from pharmaceutical synthesis to the development of advanced materials.

In the realm of pharmaceuticals, 3-ethoxycyclobutan-1-ol has been explored as a potential intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its utility in the preparation of anti-inflammatory agents, antiviral drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-ethoxycyclobutan-1-ol exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 3-ethoxycyclobutan-1-ol has also found use in materials science. Its unique cyclic structure and functional groups make it an attractive building block for the synthesis of polymers with tailored properties. Research in this area has focused on developing polymers with enhanced mechanical strength, thermal stability, and biocompatibility. A notable example is the use of 3-ethoxycyclobutan-1-ol as a monomer in the synthesis of biodegradable polymers for tissue engineering applications.

The synthetic versatility of 3-ethoxycyclobutan-1-ol has been further enhanced by recent advancements in catalytic methods. Transition metal-catalyzed reactions have been particularly effective in facilitating the efficient synthesis of this compound from readily available starting materials. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce various functional groups onto the cyclobutane ring, expanding the range of possible derivatives and applications.

In addition to its synthetic utility, 3-ethoxycyclobutan-1-ol has been studied for its potential environmental impact. While it is generally considered safe for use in laboratory settings, efforts are ongoing to ensure its responsible handling and disposal to minimize any potential environmental risks. Research into green chemistry approaches has led to the development of more sustainable methods for synthesizing this compound, reducing waste and energy consumption.

The future prospects for 3-ethoxycyclobutan-1-ol are promising. Ongoing research continues to uncover new applications and improve existing methods for its synthesis and use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing various fields within chemistry and related disciplines.